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Compound of Interest

Tert-butyl 2-ethynylmorpholine-4-
Compound Name:

carboxylate
CAS No.: 1416229-07-6
Cat. No.: B1433881

Get Quote

Executive Summary & Application Context

N-Boc-2-ethynylmorpholine (tert-butyl 2-ethynylmorpholine-4-carboxylate) is a critical chiral
building block in modern drug discovery.[1][2] The ethynyl moiety serves as a versatile "click
chemistry" handle (CUAAC reactions) or a precursor for Sonogashira couplings, allowing the
rapid diversification of the morpholine scaffold—a privileged structure in kinase inhibitors (e.g.,
PI3K, mTOR) and antiretroviral agents.[1][2]

This guide provides a definitive spectroscopic reference for this compound. Unlike simple
aliphatic amines, the N-Boc-morpholine core exhibits complex NMR behavior due to restricted
rotation around the carbamate bond (rotamers), requiring expert interpretation to distinguish
genuine impurities from conformational isomers.[1][2]

Chemical Identity Profile
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Property

Data

IUPAC Name

tert-butyl 2-ethynylmorpholine-4-carboxylate

Common Name

N-Boc-2-ethynylmorpholine

CAS (2R) 1621165-20-5
CAS (25) 1621165-19-2
C
Formula H
NO
Molecular Weight 211.26 g/mol
White to off-white crystalline solid or viscous oil
Appearance

(purity dependent)

Synthesis & Mechanistic Pathway

To understand the impurity profile and spectroscopic nuances, one must understand the

genesis of the molecule.[1][2] The standard industrial route proceeds via the Seyferth-Gilbert

Homologation (using the Bestmann-Ohira reagent) from the corresponding N-Boc-morpholine-

2-carbaldehyde.[1][2]

Mechanistic Workflow (Graphviz)

The following diagram outlines the conversion logic and critical intermediate tracking.
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Caption: Figure 1. Synthetic pathway transforming the alcohol precursor to the terminal alkyne
via an aldehyde intermediate using Bestmann-Ohira homologation.[1][2]

Spectroscopic Characterization
Nuclear Magnetic Resonance ( H NMR)

Solvent: CDCI

(7.26 ppm reference) Instrument Frequency: 400 MHz[1][2][3]

Expert Insight - Rotameric Broadening: The tert-butyl carbamate (Boc) group induces restricted
rotation around the N-C(O) bond.[1][2] At room temperature, this results in broadening or
splitting of the protons adjacent to the nitrogen (H-3 and H-5).[1][2] Do not mistake these broad
signals for impurities.[1][2]
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Shift (
Position Multiplicity Integration
ppm)

Assignment
Logic

Diagnostic:

Deshielded by
H-2 4.25-4.35 Multiplet (dd/td) 1H Oxygen and

Alkyne cone of

anisotropy.[1][2]

Ether proton;
. distinct
H-6 (eq) 3.90-4.05 Multiplet 1H ) )
diastereotopic

splitting.[1][2]

Rotameric

Region: Protons

to Nitrogen.[1][2]
H-3, H-5 3.00 -3.80 Broad Multiplets 4H Often appear as
complex
overlapping

envelopes.[1][2]

Axially oriented
H-6 (ax) 3.50 - 3.65 Multiplet 1H ether proton.[1]

[2]

Key ldentifier:
Terminal alkyne
Singlet (or fine roton.[1][2
o 2 49 glet ( 1H p [. 112]
doublet) Sharp singlet
indicates clean

formation.[1][2]

Intense singlet.

_ 1][2] Integration
Boc-CH 1.47 Singlet 9H [Hiz] Integ
reference

standard.
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Impurity Watch:

¢ 9.6 ppm: Residual aldehyde (incomplete reaction).[1][2]
e 2.2 ppm (S): Acetone (common cleaning solvent contaminant).[1][2]

e 1.2 ppm (t): Ethanol (if used in workup).[1][2]

Infrared Spectroscopy (FT-IR)

IR is the fastest method to confirm the presence of the alkyne and the integrity of the
carbamate.[1][2]

Wavenumber (cm

Functional Group Vibrational Mode Notes
)
Sharp, medium
3250 — 3300 C-H Stretch intensity. Diagnostic
for terminal alkyne.
c Weak intensity (dipole
2110 -2120 Stretch )
c change is small).[1][2]
Strong, broad band.[1]
1690 — 1705 C=0[1][2] (Boc) Stretch [2] Characteristic of
carbamates.
Strong ether band
1100 - 1150 C-0-C Stretch from the morpholine

ring.[1]

Mass Spectrometry (LC-MS)

lonization Mode: ESI (+)
e Molecular lon: The parent ion

(212.[1][2]1) is often weak due to the lability of the Boc group.[1][2]
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 Base Peak: Expect
(234.1) or the fragment
(112.1).[1][2]
« fragmentation: Loss of the tert-butyl group (
) is the primary fragmentation pathway in source.[1][2]
Experimental Protocol: Synthesis & Isolation

Standard Operating Procedure (SOP) for Bench Validation

Objective: Synthesis of (S)-N-Boc-2-ethynylmorpholine from (S)-N-Boc-morpholine-2-
carbaldehyde.

o Reagent Preparation:

o Dissolve Bestmann-Ohira reagent (dimethyl (1-diazo-2-oxopropyl)phosphonate, 1.2 equiv)
in anhydrous Methanol.[1][2]

o Dissolve (S)-N-Boc-morpholine-2-carbaldehyde (1.0 equiv) in anhydrous Methanol.
» Reaction:

o Cool the aldehyde solution to 0°C under Nitrogen.

o Add Potassium Carbonate (K

CO
, 2.0 equiv) to the Bestmann-Ohira solution.[1][2]

o Add the aldehyde solution dropwise to the reagent mixture.[1][2]

o Mechanistic Note: The base generates the reactive dimethyl diazomethylphosphonate
species in situ.[1][2]

o Stir at 0°C for 1 hour, then warm to Room Temperature (RT) and stir for 4-12 hours.
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e Workup (Critical for Purity):
o Dilute with Ethyl Acetate (EtOAc).[1][2][4]
o Wash with saturated NaHCO

(removes phosphate byproducts).[1][2]

o Wash with Brine.[1][2][5]
o Dry over Na

SO

, filter, and concentrate in vacuo.
e Purification:

o Flash Column Chromatography: Silica Gel.[1][2]

o Eluent: 0%
20% EtOAc in Hexanes.[1][2]

o TLC:[1][2][6] Product R
~ 0.5 (20% EtOAc/Hexanes).[1][2] Stains purple/brown with KMnO
[1112]

Structural Logic Visualization

The following diagram illustrates the connectivity logic used to assign the NMR signals,
highlighting the "Deshielding Zones" that shift specific protons downfield.
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Caption: Figure 2. NMR assignment logic correlating structural electronic effects to observed
chemical shifts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of N-Boc-2-
ethynylmorpholine[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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